Cas no 1388121-19-4 ((R)-4-Amino-5,5,5-trifluoropentanoic acid)

• Product Name: (R)-4-Amino-5,5,5-trifluoropentanoic acid
• CAS No: 1388121-19-4
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• CID: 4596230
• Update Time: 2025-08-05

(R)-4-Amino-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-4-AMINO-5,5,5-TRIFLUOROPENTANOIC ACID
• Pentanoic acid, 4-amino-5,5,5-trifluoro-, (4R)-
• (R)-4-Amino-5,5,5-trifluoropentanoic acid

• Inchi： 1S/C5H8F3NO2/c6-5(7,8)3(9)1-2-4(10)11/h3H,1-2,9H2,(H,10,11)/t3-/m1/s1
• InChI Key： FMHFLFRQGOQLBU-GSVOUGTGSA-N
• SMILES： C(O)(=O)CC[C@@H](N)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-4-Amino-5,5,5-trifluoropentanoic acid

Research Brief on (R)-4-Amino-5,5,5-trifluoropentanoic Acid (CAS: 1388121-19-4) and Its Applications in Chemical Biology and Medicine

The compound (R)-4-Amino-5,5,5-trifluoropentanoic acid (CAS: 1388121-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (R)-4-Amino-5,5,5-trifluoropentanoic acid as a key intermediate in the synthesis of fluorinated amino acid derivatives. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The trifluoromethyl group in this compound contributes to its lipophilicity and electronic effects, making it a valuable building block for the development of novel pharmaceuticals.

One of the most promising applications of (R)-4-Amino-5,5,5-trifluoropentanoic acid is in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors targeting gamma-aminobutyric acid (GABA) transaminase, an enzyme implicated in neurological disorders such as epilepsy and anxiety. The compound's stereospecificity and fluorine atoms were critical for achieving high inhibitory potency and selectivity.

In addition to its role in enzyme inhibition, (R)-4-Amino-5,5,5-trifluoropentanoic acid has been explored as a precursor for the synthesis of fluorinated peptides. These peptides exhibit enhanced stability against proteolytic degradation, making them attractive candidates for therapeutic and diagnostic applications. Recent advancements in solid-phase peptide synthesis (SPPS) have facilitated the incorporation of this compound into complex peptide architectures.

The pharmacokinetic properties of (R)-4-Amino-5,5,5-trifluoropentanoic acid and its derivatives have also been a focus of recent research. Preclinical studies have shown favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's potential as a scaffold for the development of next-generation therapeutics with improved safety and efficacy.

Looking ahead, further research is needed to fully elucidate the mechanistic pathways and therapeutic potential of (R)-4-Amino-5,5,5-trifluoropentanoic acid. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications. The compound's versatility and unique properties position it as a promising candidate for addressing unmet medical needs in areas such as neurology, oncology, and infectious diseases.